(5S)-5-ethylimidazolidine-2,4-dione
Overview
Description
(5S)-5-ethylimidazolidine-2,4-dione, also known as 5-ethyl-2,4-dioxoimidazolidine, is an organic compound with a molecular formula of C4H7NO2. It is a white solid with a low melting point of approximately -7°C and is soluble in water. It is a key intermediate in the synthesis of a variety of organic compounds and is used in a wide range of scientific research applications.
Scientific Research Applications
(5S)-5-ethylimidazolidine-2,4-dione is widely used in scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, such as carboxylic acids, amines, and nitriles. It is also used in the synthesis of polymers and dyes, as well as in the synthesis of pharmaceuticals. In addition, this compound is used as a catalyst in organic reactions, such as the synthesis of polymers and polysaccharides.
Mechanism of Action
The mechanism of action of (5S)-5-ethylimidazolidine-2,4-dione is not well understood. However, it is believed to act as a nucleophile in organic reactions, forming a covalent bond with the electrophilic substrate. This covalent bond is then broken, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known to be non-toxic and non-carcinogenic, and is not known to have any adverse effects on the body. It is also not known to interact with any drugs or medications.
Advantages and Limitations for Lab Experiments
The main advantage of (5S)-5-ethylimidazolidine-2,4-dione is its low cost and ease of synthesis. It is also relatively stable and has a low melting point, making it easy to handle in the laboratory. However, it is not very soluble in organic solvents, which can limit its use in some applications.
Future Directions
There are a number of potential future directions for research on (5S)-5-ethylimidazolidine-2,4-dione. These include further investigation into the mechanism of action of this compound, as well as the development of new synthetic methods for its synthesis. In addition, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential applications in pharmaceuticals and other areas of scientific research. Finally, further research could be conducted into the solubility of this compound in organic solvents and its potential use in a variety of applications.
Synthesis Methods
(5S)-5-ethylimidazolidine-2,4-dione can be synthesized through a variety of methods. These methods include the condensation of formic acid and acetonitrile, the reaction of ethylenediamine and formic acid, and the reaction of ethylenediamine and acetic acid. The reaction of ethylenediamine and formic acid is the most common method and produces the highest yields of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-5-ethylimidazolidine-2,4-dione involves the reaction of ethyl glycinate with urea followed by cyclization to form the desired product.", "Starting Materials": [ "Ethyl glycinate", "Urea" ], "Reaction": [ "Ethyl glycinate and urea are mixed together in a solvent such as ethanol or water.", "The mixture is heated to a temperature of around 100-120°C for several hours to allow for the reaction to occur.", "The resulting product is then purified through recrystallization or chromatography to obtain the final product, (5S)-5-ethylimidazolidine-2,4-dione." ] } | |
CAS RN |
525599-49-9 |
Molecular Formula |
C5H8N2O2 |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
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